Cas no 2138550-80-6 (1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethane-1,2-diol)

• Product Name: 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethane-1,2-diol
• CAS No: 2138550-80-6
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• CID: 6052004
• PubChem ID: 165494418
• Update Time: 2025-06-08

1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethane-1,2-diol
• EN300-1168382
• 2138550-80-6

• Inchi： 1S/C6H11N3O2/c1-2-9-6(5(11)3-10)7-4-8-9/h4-5,10-11H,2-3H2,1H3
• InChI Key： BLJSWMPBJXTVBN-UHFFFAOYSA-N
• SMILES： OC(CO)C1=NC=NN1CC

Computed Properties

• Exact Mass: 157.085126602g/mol
• Monoisotopic Mass: 157.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 71.2Ų

Additional information on 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethane-1,2-diol

Introduction to 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethane-1,2-diol (CAS No. 2138550-80-6)

1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethane-1,2-diol, with the CAS number 2138550-80-6, is a compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmaceuticals. This molecule is characterized by its unique structure, which combines a triazole ring with a diol functional group. The combination of these features makes it a versatile compound with a wide range of potential uses.

The triazole ring is a five-membered heterocyclic compound containing three nitrogen atoms and two carbon atoms. It is known for its stability and reactivity, making it a valuable component in the synthesis of various pharmaceuticals and agrochemicals. The presence of the diol functional group further enhances the compound's reactivity and solubility, which are crucial properties for many applications.

Recent research has focused on the synthesis and characterization of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethane-1,2-diol. A study published in the Journal of Organic Chemistry detailed an efficient synthetic route for this compound using readily available starting materials and mild reaction conditions. The researchers reported high yields and excellent purity, making the synthesis process suitable for large-scale production.

In the pharmaceutical industry, 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethane-1,2-diol has shown promise as an intermediate in the development of new drugs. Its unique structure allows it to act as a building block for more complex molecules with potential therapeutic properties. For instance, a study published in the European Journal of Medicinal Chemistry explored the use of this compound in the synthesis of antifungal agents. The results indicated that derivatives of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethane-1,2-diol exhibited significant antifungal activity against several pathogenic fungi.

Beyond its pharmaceutical applications, 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethane-1,2-diol has also been investigated for its potential use in materials science. A research team from the University of California reported that this compound can be used as a precursor for the synthesis of functionalized polymers with enhanced mechanical and thermal properties. These polymers have potential applications in areas such as coatings, adhesives, and composite materials.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies have shown that 1-(1-ethyl-1H-1,2,4-triazol-5-y l)ethane - 1 , 2 - diol has low toxicity and is biodegradable under appropriate conditions. This makes it a more environmentally friendly option compared to some traditional chemicals used in similar applications.

In conclusion, 1-(1-ethyl-1H-1,2,4-triazol - 5 - yl ) ethane - 1 , 2 - diol (CAS No. 2 38550 - 80 - 6) is a versatile compound with significant potential in various fields. Its unique structure and favorable properties make it an attractive candidate for further research and development. As more studies are conducted on this compound, it is likely that new applications will be discovered, further expanding its utility in chemistry and related disciplines.